Cas no 221353-44-2 (Methanesulfonamide, N-(2-ethynylphenyl)-)

• Product Name: Methanesulfonamide, N-(2-ethynylphenyl)-
• CAS No: 221353-44-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 1407230
• PubChem ID: 11735718
• Update Time: 2025-04-20

Methanesulfonamide, N-(2-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(2-ethynylphenyl)-
• N-(2-Ethynylphenyl)methanesulfonamide
• 221353-44-2
• EN300-743940
• n-mesyl-2-ethynylaniline
• SCHEMBL5806754

• Inchi： 1S/C9H9NO2S/c1-3-8-6-4-5-7-9(8)10-13(2,11)12/h1,4-7,10H,2H3
• InChI Key： LZJHGBGDGMJBCC-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C#C)(=O)=O

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides